Cas no 2172263-14-6 (2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol)

• Product Name: 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol
• CAS No: 2172263-14-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5814715
• PubChem ID: 165590048
• Update Time: 2025-05-23

2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol
• 2172263-14-6
• 2-[(4-methylthiophen-3-yl)methyl]cyclobutan-1-ol
• EN300-1637742

• Inchi： 1S/C10H14OS/c1-7-5-12-6-9(7)4-8-2-3-10(8)11/h5-6,8,10-11H,2-4H2,1H3
• InChI Key： LIIVLGNQYYVNDC-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC1CCC1O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol

Professional Introduction to 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol (CAS No. 2172263-14-6)

2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol, with the CAS number 2172263-14-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a cyclobutane ring substituted with a thiophene derivative, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the 4-methylthiophen-3-yl moiety introduces a distinct electronic and steric environment, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure combines the rigidity of the cyclobutane ring with the aromaticity and sulfur-containing heterocycle of thiophene. This combination is particularly intriguing because it allows for diverse interactions with biological targets, including enzymes and receptors. The methylcyclobutan-1-ol part of the molecule provides a hydroxyl group that can participate in hydrogen bonding, further enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in thiophene-based compounds due to their wide range of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol makes it a promising candidate for further investigation in these areas. For instance, studies have shown that thiophene derivatives can modulate enzyme activity by binding to specific pockets within the enzyme's active site.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The cyclobutane ring introduces conformational constraints that can improve binding affinity and selectivity, while the thiophene moiety provides a platform for further chemical modification. This balance between rigidity and flexibility makes it an attractive candidate for structure-based drug design.

Recent research has also explored the synthetic pathways to 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol. The synthesis involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to achieve high yields and purity. These methods are crucial for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

The pharmacological profile of 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its ability to interact with biological targets could make it useful in treating neurological disorders or inflammatory conditions. Additionally, its structural features might allow it to cross the blood-brain barrier, which is essential for many therapeutic applications.

In conclusion, 2-(4-methylthiophen-3-yl)methylcyclobutan-1-ol (CAS No. 2172263-14-6) is a compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further study. As research continues, this molecule may contribute to the development of new treatments for various diseases. The combination of synthetic chemistry expertise and pharmacological evaluation will be key to unlocking its full therapeutic potential.